Cas no 552330-83-3 (ISOQUINOLINE, 6-(5-BROMO-3-PYRIDINYL)-)
552330-83-3 structure
Product Name:ISOQUINOLINE, 6-(5-BROMO-3-PYRIDINYL)-
CAS No:552330-83-3
MF:C14H9BrN2
MW:285.138662099838
CID:3450429
PubChem ID:22607736
Update Time:2025-04-21
ISOQUINOLINE, 6-(5-BROMO-3-PYRIDINYL)- Chemical and Physical Properties
Names and Identifiers
-
- ISOQUINOLINE, 6-(5-BROMO-3-PYRIDINYL)-
- 6-(5-bromopyridin-3-yl)isoquinoline
- 552330-83-3
- SSGHEHUTWOPJIB-UHFFFAOYSA-N
- SCHEMBL6833606
- DB-207289
- 6-(5-Bromo-3-pyridinyl)isoquinoline
-
- Inchi： 1S/C14H9BrN2/c15-14-6-13(8-17-9-14)10-1-2-12-7-16-4-3-11(12)5-10/h1-9H
- InChI Key： SSGHEHUTWOPJIB-UHFFFAOYSA-N
- SMILES： C1C2=C(C=C(C3=CC(Br)=CN=C3)C=C2)C=CN=1
Computed Properties
- Exact Mass: 283.99491Da
- Monoisotopic Mass: 283.99491Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 25.8Ų
ISOQUINOLINE, 6-(5-BROMO-3-PYRIDINYL)- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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